Cas no 14320-38-8 (cyclopent-3-en-1-ol)

Cyclopent-3-en-1-ol is a cyclic unsaturated alcohol with the molecular formula C₅H₈O, featuring a five-membered ring with a hydroxyl group at the 1-position and a double bond between the 3- and 4-positions. This structure imparts reactivity useful in organic synthesis, particularly as a building block for pharmaceuticals, agrochemicals, and specialty chemicals. Its unsaturated ring system allows for functionalization via electrophilic addition or oxidation, while the hydroxyl group enables further derivatization. The compound’s moderate polarity and volatility make it suitable for applications requiring controlled reactivity. Proper handling is essential due to its flammability and potential sensitivity to polymerization under certain conditions.
cyclopent-3-en-1-ol structure
cyclopent-3-en-1-ol structure
Product Name:cyclopent-3-en-1-ol
CAS No:14320-38-8
MF:C5H8O
MW:84.1164216995239
MDL:MFCD00798186
CID:49733
Update Time:2025-10-16

cyclopent-3-en-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclopentene-1-ol
    • 3-Cyclopenten-1-ol
    • Cyclopent-3-enol
    • cyclopent-3-en-1-ol
    • 1-Cyclopenten-4-ol
    • 3-CYLOPENTENE-1-OL
    • 4-Hydroxycyclopentene
    • 1-hydroxy-3-cyclopentene
    • 3-cyclopentenol
    • 4-Cyclopentenol
    • cyclopenta-3-enol
    • 4-Hydroxycyclopenten
    • NSC134283
    • Cyclopent-3-ene-1-ol
    • Cyclo-pent-3-en-1-ol
    • KSC176K6L
    • 3-Cyclopenten-1-ol, AldrichCPR
    • WEIMJSIRDZDHAH-UHFFFAOYSA-N
    • VZ26734
    • MDL： MFCD00798186
    • Inchi： 1S/C5H8O/c6-5-3-1-2-4-5/h1-2,5-6H,3-4H2
    • InChI Key： WEIMJSIRDZDHAH-UHFFFAOYSA-N
    • SMILES： OC1CC=CC1

Computed Properties

  • Exact Mass: 84.05750
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 58.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.8
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Colorless to Yellow Liquid
  • Boiling Point: 136.3℃ at 760 mmHg
  • Flash Point: 41.9℃
  • PSA: 20.23000
  • LogP: 0.69730

cyclopent-3-en-1-ol Security Information

  • Symbol: GHS02 GHS07
  • Signal Word：Warning
  • Hazard Statement： H226-H319
  • Warning Statement： P305+P351+P338
  • Hazardous Material transportation number：UN 1987
  • Hazard Category Code： 10-51-36
  • Safety Instruction： S16
  • Hazardous Material Identification： Xi
  • HazardClass：3
  • PackingGroup：Ⅲ
  • Storage Condition：2-8 °C
  • Risk Phrases：R10
  • Safety Term：S16

cyclopent-3-en-1-ol Customs Data

  • HS CODE：2906199090
  • Customs Data：

    China Customs Code:

    2906199090

    Overview:

    2906199090. Other naphthenic alcohols,Cycloenol and cycloterpenol. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906199090. cyclanic, cyclenic or cyclotherpenic alcohols. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

cyclopent-3-en-1-ol Pricemore >>

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cyclopent-3-en-1-ol Production Method

cyclopent-3-en-1-ol Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:14320-38-8)3-CYCLOPENTENE-1-OL
Order Number:sfd20086
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:14320-38-8)3-环戊烯-1-醇
Order Number:LE20756658
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:48
Price ($):discuss personally
Email:18501500038@163.com

cyclopent-3-en-1-ol Related Literature

Related Categories

14320-38-8 (cyclopent-3-en-1-ol) Related Products

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:14320-38-8)3-CYCLOPENTENE-1-OL
sfd20086
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:14320-38-8)3-环戊烯-1-醇
LE20756658
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email